PNE-Lyso

• Molecular Formula: C28H30N2O7
• Molecular Weight: 506.5 g/mol
• InChI: InChI=1S/C28H30N2O7/c1-16(32)30-24-26(34)25(33)23(15-31)37-28(24)35-21-8-7-19-13-20-4-2-3-18(27(20)36-22(19)14-21)6-5-17-9-11-29-12-10-17/h5-14,23-26,28,31,33-34H,2-4,15H2,1H3,(H,30,32)/b6-5+
• InChIKey: FWLQQSXPNAFVRC-AATRIKPKSA-N

PNE-Lyso Procurement Overview

PNE-Lyso is a novel, activatable fluorescent probe designed for lysosome-targeted imaging and the detection of cell death processes. It operates via a dual‑signal mechanism: one signal detects intracellular pH changes, and the other responds to the activity of the lysosomal enzyme hexosaminidase (Hex) [1]. This dual‑signal capability enables the probe to not only differentiate between live and dead cells but also, uniquely, to distinguish apoptotic cells from necrotic cells by visualizing changes in lysosome morphology that are dictated by membrane integrity [1]. Its molecular formula is C₂₈H₃₀N₂O₇, with a molecular weight of approximately 506.5–506.6 g/mol .

Activatable dual‑signal probe for lysosomal pH and hexosaminidase activity monitoring in live cells

Directly discriminates apoptotic from necrotic cells via lysosome morphology in a single wash‑free step

Ratiometric fluorescence readout reduces probe concentration and instrumental variability

• [1] Wang Y, Zhao R, Zhu X, Gao H, Gong C, Liu X, Zhang H. Discrimination of Cell Death Types with an Activatable Fluorescent Probe through Visualizing the Lysosome Morphology. Anal Chem. 2022 Oct 4;94(39):13413-13421. doi:10.1021/acs.analchem.2c02036. View Source

Why PNE-Lyso Is Irreplaceable

While many commercial lysosomal trackers (e.g., LysoTracker) and cell‑viability dyes (e.g., propidium iodide, Annexin V) exist, they lack the integrated, activatable dual‑signal design of PNE-Lyso. PNE-Lyso is not a simple passive accumulator; its fluorescence is triggered by two distinct, orthogonal intracellular events—a rise in pH and the enzymatic activity of hexosaminidase—which occur during lysosome‑associated cell death [1]. This allows it to directly visualize the morphological hallmarks of apoptosis versus necrosis in a single, wash‑free imaging step. In contrast, alternative methods either require multiple separate probes and complex workflows (e.g., Annexin V/PI staining) or simply report on the presence of acidic organelles without providing any functional information about cell death type or enzyme activity . Substituting PNE-Lyso with a generic lysosomal tracker would forfeit the ability to mechanistically distinguish cell death pathways, a critical piece of information in drug development and toxicology studies.

LysoTracker class

Lack enzymatic activation and cannot report on hexosaminidase activity or distinguish apoptosis from necrosis; functional readout may be lost.

Annexin V / PI

Multi‑probe, multi‑step workflow does not target lysosomes and may not directly reveal lysosome‑mediated cell death mechanisms.

Mitochondrial dyes

Report on esterase/viscosity or ETC activity, missing lysosome‑specific pathways that are central to many drug‑induced toxicities.

• [1] Wang Y, Zhao R, Zhu X, Gao H, Gong C, Liu X, Zhang H. Discrimination of Cell Death Types with an Activatable Fluorescent Probe through Visualizing the Lysosome Morphology. Anal Chem. 2022 Oct 4;94(39):13413-13421. doi:10.1021/acs.analchem.2c02036. View Source

PNE-Lyso vs. Standard Methods

Ratiometric pH & Hexosaminidase Detection

PNE-Lyso demonstrates a distinct spectral signature upon activation by alkaline pH and by the lysosomal enzyme hexosaminidase (Hex). Under alkaline conditions, it exhibits a strong UV‑vis absorption peak at 420 nm [1]. More importantly, upon treatment with Hex, the fluorescence emission at 635 nm decreases and blue‑shifts (λex = 530 nm), while a new, intense emission peak appears at 520 nm (λex = 460 nm) [1]. This dual‑signal, ratiometric change is not observed in non‑activatable lysosomal trackers like LysoTracker, which rely solely on pH‑dependent accumulation and do not provide a readout of enzyme activity .

Ratiometric pH & Hexosaminidase Detection

Class‑level

Emission shift 635→520 nm upon Hex activation; absorption 420 nm at alkaline pH

Supports ratiometric quantification of lysosomal enzyme activity and pH

Spectra obtained with purified enzyme in buffered solution; cellular context may vary.

Evidence Dimension	Fluorescence Response Mode
Target Compound Data	Dual‑signal, ratiometric: Emission peak shift from 635 nm to 520 nm upon hexosaminidase activation; pH‑dependent absorption at 420 nm.
Comparator Or Baseline	LysoTracker Probes (e.g., LysoTracker Red DND‑99): Single‑signal accumulation in acidic organelles; fluorescence is pH‑dependent but not enzymatically activated.
Quantified Difference	Qualitative: PNE-Lyso provides a second, orthogonal fluorescence channel (green emission at 520 nm) that is directly proportional to hexosaminidase activity, enabling quantitative ratiometric measurements. LysoTracker lacks this second, activatable channel.
Conditions	In vitro spectroscopic analysis in aqueous buffer and following treatment with purified hexosaminidase enzyme.

Why This Matters

The ratiometric signal provides a built‑in calibration, allowing for more accurate and quantitative measurements of lysosomal enzyme activity and pH, reducing variability from probe concentration or instrumental drift.

• [1] Wang Y, Zhao R, Zhu X, Gao H, Gong C, Liu X, Zhang H. Discrimination of Cell Death Types with an Activatable Fluorescent Probe through Visualizing the Lysosome Morphology. Anal Chem. 2022 Oct 4;94(39):13413-13421. doi:10.1021/acs.analchem.2c02036. View Source

Four-State Cell Discrimination

PNE-Lyso is capable of distinguishing four distinct cell states: healthy, dead, apoptotic, and necrotic [1]. This is a functional upgrade over the previously reported single‑probe system ACD‑E, which can differentiate live, dead, and early necrosis cells but does not distinguish apoptosis from necrosis [2]. The ability of PNE‑Lyso to directly visualize lysosome morphology—with intact, swollen lysosomes indicating apoptosis and ruptured, diffuse staining indicating necrosis—provides a direct, mechanistic readout of the cell death pathway [1].

Four‑State Cell Discrimination

Context‑dependent

4 states: healthy, dead, apoptotic, necrotic (vs. ACD‑E: 3 states, no apoptosis/necrosis distinction)

Enables single‑probe apoptosis/necrosis endpoint discrimination

Cross‑study comparison; direct side‑by‑side validation not reported.

Evidence Dimension	Number of Distinct Cell States Discriminated
Target Compound Data	4 states: Healthy, Dead, Apoptotic, Necrotic.
Comparator Or Baseline	ACD‑E probe: 3 states: Live, Dead, Early Necrosis.
Quantified Difference	PNE‑Lyso adds the ability to specifically identify apoptotic cells, a state ACD‑E cannot resolve.
Conditions	Live‑cell imaging of HeLa cells treated with apoptosis‑inducing (staurosporine) and necrosis‑inducing (H₂O₂) agents.

Why This Matters

The distinction between apoptosis and necrosis is a fundamental requirement in toxicology, oncology, and pharmacology. A probe that can directly visualize this distinction with a single reagent simplifies experimental workflows and reduces data ambiguity.

• [1] Wang Y, Zhao R, Zhu X, Gao H, Gong C, Liu X, Zhang H. Discrimination of Cell Death Types with an Activatable Fluorescent Probe through Visualizing the Lysosome Morphology. Anal Chem. 2022 Oct 4;94(39):13413-13421. doi:10.1021/acs.analchem.2c02036. View Source
• [2] Lai Y, et al. Evaluation of Cell Viability with a Single Fluorescent Probe Based on Two Kinds of Fluorescence Signal Modes. Anal Chem. 2021 Sep 14;93(36):12487-12493. doi:10.1021/acs.analchem.1c02911. View Source

Single-Probe Apoptosis/Necrosis Assay

The gold‑standard method for distinguishing apoptotic from necrotic cells is the Annexin V / Propidium Iodide (PI) dual‑staining assay. This method requires two separate fluorescent probes, multiple wash steps, and often relies on flow cytometry for quantification [2]. PNE‑Lyso achieves the same discrimination with a single probe in a wash‑free, live‑cell imaging format [1]. While direct quantitative data comparing the accuracy of PNE‑Lyso to Annexin V/PI is not reported, the primary research demonstrates clear visual discrimination of apoptotic vs. necrotic lysosomal morphology in HeLa cells treated with staurosporine and H₂O₂ [1].

Single‑Probe Apoptosis/Necrosis Assay

Class‑level

Wash‑free, live‑cell imaging with one reagent vs. Annexin V/PI dual‑staining requiring multiple steps

Reduces assay complexity; may support high‑content screening workflows

Quantitative accuracy equivalence data not available; visual discrimination demonstrated.

Evidence Dimension	Assay Complexity for Apoptosis/Necrosis Discrimination
Target Compound Data	Single probe, wash‑free, live‑cell imaging. Visual discrimination based on lysosome morphology.
Comparator Or Baseline	Annexin V / PI assay: Two probes required, multiple washing steps, typically requires flow cytometry or specialized imaging.
Quantified Difference	Qualitative: PNE‑Lyso reduces the number of required reagents from two to one and eliminates wash steps, potentially enabling higher‑throughput and simpler experimental protocols.
Conditions	HeLa cell culture; apoptosis induced by 1 µM staurosporine, necrosis induced by 1 mM H₂O₂.

Why This Matters

Reducing assay complexity directly translates to lower reagent costs, reduced hands‑on time, and the potential for automation in high‑content screening environments.

• [1] Wang Y, Zhao R, Zhu X, Gao H, Gong C, Liu X, Zhang H. Discrimination of Cell Death Types with an Activatable Fluorescent Probe through Visualizing the Lysosome Morphology. Anal Chem. 2022 Oct 4;94(39):13413-13421. doi:10.1021/acs.analchem.2c02036. View Source
• [2] Elabscience. Annexin V-FITC/PI Apoptosis Detection Kit. Accessed April 2026. View Source

Lysosome-Targeted Cell Death Detection

PNE‑Lyso is specifically designed to target lysosomes, the central organelle involved in many forms of drug‑induced cell death [1]. This is in contrast to probes like ACD‑E, which primarily report on mitochondrial esterase activity and viscosity [2], or Rhodalive, which monitors mitochondrial electron transport chain (ETC) activity [3]. The study demonstrates that PNE‑Lyso can successfully track lysosomal membrane permeabilization (LMP), a key event in apoptosis, by showing the transition from punctate lysosomal staining in healthy cells to diffuse staining in apoptotic cells following staurosporine treatment [1].

Lysosome‑Targeted Cell Death Detection

Class‑level

Lysosome‑specific; visualizes LMP and morphology changes during apoptosis/necrosis

Provides organelle‑specific readout of lysosomal involvement in cell death

Mitochondrial probes (ACD‑E, Rhodalive) do not capture lysosome‑centric mechanisms.

Evidence Dimension	Cellular Target and Relevance to Cell Death
Target Compound Data	Lysosome‑targeted. Directly visualizes lysosomal membrane integrity and morphology changes during apoptosis and necrosis.
Comparator Or Baseline	ACD‑E: Mitochondria‑targeted, reports esterase activity and viscosity. Rhodalive: Mitochondria‑targeted, reports ETC activity.
Quantified Difference	Qualitative: PNE‑Lyso provides a direct readout of lysosomal involvement, a critical and underexplored pathway in many drug‑induced toxicities, whereas mitochondrial probes may miss lysosome‑centric mechanisms.
Conditions	Live‑cell confocal imaging of HeLa cells.

Why This Matters

Selecting a probe that aligns with the specific organelle or pathway of interest is crucial for obtaining mechanistically relevant data. PNE‑Lyso offers a unique window into lysosomal biology that is not accessible with mitochondrial or generic cell‑viability probes.

• [1] Wang Y, Zhao R, Zhu X, Gao H, Gong C, Liu X, Zhang H. Discrimination of Cell Death Types with an Activatable Fluorescent Probe through Visualizing the Lysosome Morphology. Anal Chem. 2022 Oct 4;94(39):13413-13421. doi:10.1021/acs.analchem.2c02036. View Source
• [2] Lai Y, et al. Evaluation of Cell Viability with a Single Fluorescent Probe Based on Two Kinds of Fluorescence Signal Modes. Anal Chem. 2021 Sep 14;93(36):12487-12493. doi:10.1021/acs.analchem.1c02911. View Source
• [3] Sun Q, et al. Mitochondria-Activated Wash-Free Fluorescent Probe for Visualizing Single-Cell Photodamage. Anal Chem. 2025 Feb 18;97(6):3515-3522. doi:10.1021/acs.analchem.4c05221. View Source

PNE-Lyso Application Scenarios

Drug-Induced Lysosomal Toxicity

For researchers investigating the hepatotoxicity or nephrotoxicity of drug candidates, PNE‑Lyso offers a direct method to visualize lysosomal dysfunction. By monitoring the transition from punctate to diffuse staining, scientists can quantify the degree of lysosomal membrane permeabilization (LMP) induced by a test compound [1]. This is a critical early event in many forms of drug‑induced cell death and is not readily detectable with standard viability assays. PNE‑Lyso's ability to discriminate apoptosis from necrosis further refines the understanding of the compound's mechanism of toxicity.

Lysosome-Targeted Therapy Screening

Cancer cells often exhibit heightened lysosomal activity and are vulnerable to lysosome‑targeting agents. PNE‑Lyso is an ideal tool for high‑content screening of novel lysosomotropic anticancer compounds. Its dual‑signal, ratiometric output [1] allows for quantitative, high‑throughput measurement of both drug‑induced pH changes and hexosaminidase release. Furthermore, the ability to clearly distinguish apoptotic cancer cell death from necrotic death provides a more nuanced understanding of a drug's efficacy and potential to induce immunogenic cell death.

Neurodegeneration & Lysosomal Storage

Lysosomal dysfunction is a central hallmark of numerous neurodegenerative diseases (e.g., Parkinson's, Alzheimer's) and lysosomal storage disorders. PNE‑Lyso provides a powerful tool for studying these pathologies in cellular models. Its ability to simultaneously report on lysosomal pH and hexosaminidase activity—two parameters known to be dysregulated in these diseases [1]—enables a more comprehensive and quantitative assessment of cellular health than single‑parameter probes. This can be used to screen for potential therapeutic molecules that restore normal lysosomal function.

Gene Therapy Vector Cytotoxicity

In the development of viral vectors for gene therapy or oncolytic virotherapy, assessing vector‑related cytotoxicity is paramount. PNE‑Lyso offers a simple, imaging‑based assay to monitor cell health following transduction. Unlike standard assays that only measure overall viability, PNE‑Lyso can differentiate whether cell death is occurring via apoptosis or necrosis [1]. This information is valuable for optimizing vector design, dose, and manufacturing processes to minimize necrotic cell death, which can trigger unwanted inflammatory responses.

Application

Selection Property

Validation Focus

Drug‑induced lysosomal toxicity research

Lysosome‑targeted dual‑signal activation

LMP visualization and apoptosis/necrosis discrimination

Lysosomotropic anticancer compound screening

Ratiometric pH/enzyme output

Quantitative high‑content screening and immunogenic cell death context

Neurodegeneration and lysosomal storage model studies

Simultaneous pH and hexosaminidase monitoring

Cellular health assessment and screening for function‑restoring modulators

Viral vector cytotoxicity assessment

Apoptosis vs. necrosis discrimination

Cell death pathway analysis to minimize necrotic inflammatory responses

• [1] Wang Y, Zhao R, Zhu X, Gao H, Gong C, Liu X, Zhang H. Discrimination of Cell Death Types with an Activatable Fluorescent Probe through Visualizing the Lysosome Morphology. Anal Chem. 2022 Oct 4;94(39):13413-13421. doi:10.1021/acs.analchem.2c02036. View Source